Cas no 1352520-50-3 (3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine)

• Product Name: 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine
• CAS No: 1352520-50-3
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5159442
• Update Time: 2025-10-24

3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine
• 4-Pyridinamine, 3-(1-piperidinylsulfonyl)-

• Inchi： 1S/C10H15N3O2S/c11-9-4-5-12-8-10(9)16(14,15)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H2,11,12)
• InChI Key： LYBHJTKAANLLPM-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N)=C1S(N1CCCCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine

Research Brief on 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine (CAS: 1352520-50-3): Recent Advances and Applications

The compound 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine (CAS: 1352520-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors, particularly in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine via a multi-step process involving sulfonylation of piperidine followed by amination of the pyridine ring. The compound exhibited excellent stability and solubility, making it suitable for further derivatization. Researchers emphasized its potential as a building block for targeted therapies, particularly in modulating protein-protein interactions implicated in cancer progression.

In terms of biological activity, recent in vitro assays have revealed that derivatives of 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine show promising inhibitory effects against several kinases, including JAK2 and PI3Kδ. These findings were corroborated by molecular docking studies, which identified key binding interactions within the ATP-binding sites of these kinases. Such results suggest its utility in developing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Furthermore, a 2024 preclinical study explored the compound's application in neurodegenerative diseases. By leveraging its sulfonamide moiety, researchers designed analogs capable of crossing the blood-brain barrier and targeting tau protein aggregation. Preliminary data indicated a reduction in tau phosphorylation in neuronal models, positioning 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine as a potential candidate for Alzheimer's disease therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this scaffold. Recent pharmacokinetic studies noted moderate bioavailability and rapid metabolism in vivo, prompting ongoing research into prodrug strategies and formulation enhancements. Collaborative efforts between academia and industry are underway to address these limitations and accelerate translational applications.

In conclusion, 3-(Piperidine-1-sulfonyl)-pyridin-4-ylamine (CAS: 1352520-50-3) represents a promising chemical entity with broad applicability in drug discovery. Its unique structural features and demonstrated biological activities underscore its potential as a cornerstone for developing therapeutics across multiple disease areas. Future research should focus on expanding its derivatization library and advancing lead compounds into clinical trials.